1-(3-Aminopyrrolidin-1-yl)-2-cyclohexylethan-1-one
Overview
Description
Pyrrolidine is a five-membered nitrogen heterocycle . It’s a versatile scaffold used widely by medicinal chemists to obtain compounds for the treatment of human diseases . The great interest in this saturated scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization, the contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring .
Synthesis Analysis
Pyrrolidine compounds can be synthesized using various methods. One approach involves ring construction from different cyclic or acyclic precursors, reporting the synthesis and the reaction conditions . Another method involves the functionalization of preformed pyrrolidine rings, such as proline derivatives .Molecular Structure Analysis
The pyrrolidine ring is characterized by its stereogenicity of carbons. The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .Chemical Reactions Analysis
Pyrrolidine compounds can undergo various chemical reactions. For instance, they can be used in the synthesis of various alkaloids and unusual β-amino acids .Physical And Chemical Properties Analysis
Pyrrolidine is a colorless liquid that is miscible with water and most organic solvents .Scientific Research Applications
Chemical Synthesis and Transformations
1-(3-Aminopyrrolidin-1-yl)-2-cyclohexylethan-1-one and its structural derivatives show versatility in chemical reactions. The compound, especially in its 3-aminopyrrolidin-2-one form, participates in reactions with benzaldehyde to form azomethines. These azomethines can then be transformed into N-substituted 3-aminopyrrolidin-2-ones through reduction, showcasing a pathway for the synthesis of complex organic molecules. The reactivity of this compound extends to its interaction with NaNO2 in acetic acid, leading to the formation of acetoxy or unsaturated derivatives, indicating its utility in synthesizing a variety of chemical structures (Kostyuchenko et al., 2009).
Pharmacological Applications
The compound's derivatives, such as fluoropyrrolidine dipeptidyl peptidase-IV (DPP-IV) inhibitors, are significant in pharmacology. They undergo metabolic activation in rat liver microsomes, a process that is essential for their pharmacological efficacy. The formation of chemically reactive intermediates during this process, as evidenced by the binding to rat liver microsomal protein and the formation of GSH or NAC conjugates, highlights the compound's role in drug metabolism and potential therapeutic applications (Xu et al., 2004).
Catalytic Applications
The aminopyrrolidine structure is also notable in catalysis. Lanthanide ionic complexes derived from chiral, substituted binaphthylamine ligands, which include aminopyrrolidine derivatives, have been synthesized and used as catalysts for hydroamination/cyclization of certain compounds. The ytterbium complexes, in particular, have shown high activity and enantioselectivity, indicating the potential of aminopyrrolidine derivatives in asymmetric catalysis and synthesis of optically active compounds (Collin et al., 2005).
Safety and Hazards
Mechanism of Action
Target of Action
Compounds with a pyrrolidine ring, such as this one, have been found to interact with a variety of targets, including dipeptidyl peptidase-4 (dpp4), a serine exopeptidase .
Mode of Action
It’s known that dpp4 inhibitors prevent the enzyme from cutting x-proline dipeptides from the n-terminus of polypeptides, such as chemokines and neuropeptides . This could potentially increase the levels of these polypeptides, affecting various biological processes.
Biochemical Pathways
By inhibiting DPP4, they prevent the inactivation of the incretin glucagon-like peptide-1 (GLP-1), which plays a crucial role in insulin secretion and glucose homeostasis .
Pharmacokinetics
It’s known that the introduction of heteroatomic fragments in molecules, such as nitrogen in the pyrrolidine ring, can modify physicochemical parameters and improve the adme/tox results for drug candidates .
Result of Action
By inhibiting dpp4 and thus increasing glp-1 levels, it could potentially enhance insulin secretion, decrease glucagon release, and reduce blood glucose levels .
properties
IUPAC Name |
1-(3-aminopyrrolidin-1-yl)-2-cyclohexylethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22N2O/c13-11-6-7-14(9-11)12(15)8-10-4-2-1-3-5-10/h10-11H,1-9,13H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARRUPVMKWLTZNT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CC(=O)N2CCC(C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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